N-(5-chloro-2-methoxyphenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C14H12ClN3O3S/c1-21-11-3-2-8(15)6-10(11)17-12(19)9-7-16-14-18(13(9)20)4-5-22-14/h2-3,6-7H,4-5H2,1H3,(H,17,19)
• InChI Key: DAVNEADRBRELNA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C2=CN=C3N(C2=O)CCS3
• Molecular Formula: C14H12ClN3O3S
• Molecular Weight: 337.8 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C14H12ClN3O3S and its molecular weight is 337.78. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Activities

The compound N-(5-chloro-2-methoxyphenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide has been explored in various studies for its potential pharmacological properties, derived from its structural basis in thiazolopyrimidine derivatives. Notably, research on similar thiazolopyrimidine compounds has shown promising results in anti-inflammatory, analgesic, cytotoxic, and antimicrobial activities, highlighting the compound's relevance in scientific research and potential therapeutic applications.

Anti-inflammatory and Analgesic Properties

In one study, novel derivatives of thiazolopyrimidines, including structures related to this compound, were synthesized and tested for their cyclooxygenase inhibition, analgesic, and anti-inflammatory activities. These compounds exhibited significant COX-2 selectivity, with substantial analgesic and anti-inflammatory effects, suggesting their potential as therapeutic agents in managing pain and inflammation (Abu‐Hashem et al., 2020).

Cytotoxicity Against Cancer Cells

Another area of interest is the compound's cytotoxic effects on cancer cells. Research involving pyrazolo[1,5-a]pyrimidine derivatives, which share a structural similarity with this compound, demonstrated notable in vitro cytotoxic activity against various cancer cell lines. This suggests the compound's potential application in developing new cancer therapies (Hassan et al., 2014).

Antimicrobial Activity

The synthesis of thiazolopyrimidine derivatives has also been linked to antimicrobial activity, with some compounds showing higher activity than standard drugs against certain bacterial strains and fungi. This highlights the potential of this compound and related molecules in the development of new antimicrobial agents (Kolisnyk et al., 2015).